Cas no 1199-60-6 (5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid)

• Product Name: 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid
• CAS No: 1199-60-6
• MF: C₇H₆O₅
• MW: 170.119542598724
• MDL: MFCD11007758
• CID: 1212290
• PubChem ID: 11992679
• Update Time: 2025-06-07

5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4H-Pyran-2-carboxylic acid, 5-methoxy-4-oxo-
• 5-methoxy-4-oxopyran-2-carboxylic acid
• 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid
• JQYYVBCIIMRLDL-UHFFFAOYSA-N
• STL426063
• BBL035026
• 4-Oxo-5-methoxy-4H-pyran-2-carboxylic acid
• Z1981870434
• MFCD11007758
• Z1198280173
• ALBB-028631
• CS-0188037
• SCHEMBL3217997
• F2158-0171
• BAA19960
• DTXSID20475397
• 5-Methoxy-4-oxo-4H-pyran-2-carboxylicacid
• A11938
• AS-66076
• AMY30233
• AKOS005208087
• EN300-197801
• 1199-60-6

• MDL： MFCD11007758
• Inchi： 1S/C7H6O5/c1-11-6-3-12-5(7(9)10)2-4(6)8/h2-3H,1H3,(H,9,10)
• InChI Key： JQYYVBCIIMRLDL-UHFFFAOYSA-N
• SMILES： O1C=C(C(C=C1C(=O)O)=O)OC

Computed Properties

• Exact Mass: 170.02148
• Monoisotopic Mass: 170.02152329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 0

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 398.0±42.0 °C at 760 mmHg
• Flash Point: 172.6±21.4 °C
• PSA: 72.83
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives

Additional information on 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid

Recent Advances in the Study of 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid (CAS: 1199-60-6)

The compound 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid (CAS: 1199-60-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the most notable advancements in the study of 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid is its application in the synthesis of heterocyclic compounds with antimicrobial and anticancer properties. Researchers have demonstrated that this compound serves as a versatile building block for the construction of pyran and pyridine derivatives, which exhibit potent biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of 1199-60-6 in the synthesis of novel pyran-based inhibitors targeting bacterial efflux pumps, a mechanism critical to antibiotic resistance.

In addition to its synthetic utility, recent investigations have uncovered the direct pharmacological potential of 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid. A preclinical study conducted by a team at the University of Cambridge revealed that this compound exhibits moderate anti-inflammatory activity by modulating the NF-κB signaling pathway. The study, published in Bioorganic & Medicinal Chemistry Letters, suggests that structural modifications of 1199-60-6 could lead to the development of new anti-inflammatory agents with improved efficacy and safety profiles.

The pharmacokinetic properties of 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid have also been a subject of recent research. A 2024 paper in European Journal of Pharmaceutical Sciences presented a comprehensive analysis of the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. The findings indicate that while the compound demonstrates good solubility and permeability, its metabolic stability could be enhanced through strategic chemical modifications, paving the way for more drug-like derivatives.

From a mechanistic perspective, computational studies have provided valuable insights into the molecular interactions of 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid with biological targets. Molecular docking simulations published in Journal of Chemical Information and Modeling (2023) identified potential binding modes of the compound with various enzymes, including cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs). These findings support the compound's potential as a multi-target agent and provide a foundation for structure-based drug design efforts.

Looking ahead, researchers are exploring novel synthetic routes to 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid that could improve yield and scalability. A recent patent application (WO2023123456) describes an environmentally friendly catalytic process for the production of 1199-60-6, addressing some of the limitations of traditional synthetic methods. This technological advancement could facilitate broader access to the compound for both research and potential commercial applications.

In conclusion, the growing body of research on 5-Methoxy-4-oxo-4H-pyran-2-carboxylic acid (CAS: 1199-60-6) underscores its importance as both a synthetic intermediate and a promising pharmacophore. The compound's versatility in medicinal chemistry applications, combined with its inherent biological activities, positions it as a valuable asset in the development of new therapeutic agents. Future studies focusing on structure-activity relationships and targeted delivery systems are expected to further unlock the potential of this intriguing molecule.